Cas no 2138568-49-5 (1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138568-49-5
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 5921732
• PubChem ID: 165495642
• Update Time: 2025-10-28

1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride
• 2138568-49-5
• EN300-1142853
• 1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H11ClN2O2S/c1-11-5-4-10-7(11)6-8(2-3-8)14(9,12)13/h4-5H,2-3,6H2,1H3
• InChI Key： ZCLHZYWJXCBLAI-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=NC=CN2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138568-49-5)

The compound 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138568-49-5) is a specialized sulfonyl chloride derivative with a unique structural framework combining an imidazole ring and a cyclopropane moiety. This molecular architecture makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its reactivity as a sulfonylating agent has garnered significant attention in recent years, especially among researchers exploring heterocyclic chemistry and drug discovery.

One of the key features of 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride is its ability to act as a versatile building block in medicinal chemistry. The presence of the imidazole ring, a common motif in bioactive molecules, enhances its potential for creating targeted therapeutics. Recent studies highlight its utility in synthesizing enzyme inhibitors and receptor modulators, addressing growing demand for precision medicine solutions. This aligns with current trends in AI-driven drug design, where computational tools prioritize structurally diverse intermediates like this compound.

From a synthetic chemistry perspective, the cyclopropane segment introduces ring strain, which can influence reaction pathways and product selectivity. Researchers investigating click chemistry or bioorthogonal reactions frequently search for such strained systems to achieve controlled molecular transformations. The compound's sulfonyl chloride group provides an excellent handle for amide bond formation and nucleophilic substitutions, making it relevant to peptide synthesis and bioconjugation techniques – topics frequently queried in chemical databases and research forums.

Industrial applications of CAS No. 2138568-49-5 extend to material science, where its incorporation into polymeric structures can impart unique thermal stability and electronic properties. With increasing interest in smart materials for wearable technology and energy storage, this compound's dual functionality (heterocyclic and aliphatic components) positions it as a candidate for developing next-generation functional materials. These applications frequently appear in patent literature and academic publications focusing on advanced material innovation.

Quality control and analytical characterization of 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride typically involve HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound's stability under various conditions is a common subject in chemical stability studies, particularly for researchers optimizing storage conditions or reaction parameters. These practical considerations are frequently searched in laboratory technique databases and chemical handling resources.

Environmental and green chemistry aspects of this compound have gained attention amid growing focus on sustainable synthesis. Researchers are exploring catalytic methods for its production and biodegradation pathways, responding to industry demands for eco-friendly chemical processes. Such investigations align with global trends toward green manufacturing and circular economy principles in the chemical industry.

The commercial availability of CAS 2138568-49-5 through specialized chemical suppliers has increased its accessibility for research institutions and industrial laboratories. Procurement-related searches often focus on technical specifications, purity grades, and scale-up synthesis protocols, reflecting the compound's transition from academic curiosity to practical reagent. Proper handling procedures and compatibility data remain essential considerations for end-users across various applications.

Future research directions for this compound likely involve structure-activity relationship studies and exploration of its pharmacophore potential. With artificial intelligence accelerating molecular property prediction, compounds like 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-sulfonyl chloride are being virtually screened for novel applications in neuroscience and immunology research. These cutting-edge applications demonstrate how traditional organic synthesis intermediates continue finding relevance in modern biotechnological contexts.